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1-Ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride 1-Ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride
Brand Name: Vulcanchem
CAS No.: 149541-59-3
VCID: VC21117380
InChI: InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/t9-;/m0./s1
SMILES: CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl
Molecular Formula: C17H20ClF2N3O3
Molecular Weight: 387.8 g/mol

1-Ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride

CAS No.: 149541-59-3

Cat. No.: VC21117380

Molecular Formula: C17H20ClF2N3O3

Molecular Weight: 387.8 g/mol

* For research use only. Not for human or veterinary use.

1-Ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride - 149541-59-3

Specification

CAS No. 149541-59-3
Molecular Formula C17H20ClF2N3O3
Molecular Weight 387.8 g/mol
IUPAC Name 1-ethyl-6,8-difluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride
Standard InChI InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/t9-;/m0./s1
Standard InChI Key KXEBLAPZMOQCKO-FVGYRXGTSA-N
Isomeric SMILES CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCN[C@H](C3)C)F)C(=O)O.Cl
SMILES CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl
Canonical SMILES CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl

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